Cas no 1261911-57-2 (5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid
• CAS No: 1261911-57-2
• MF: C₁₄H₁₂FNO₃
• MW: 261.248387336731
• CID: 2762962
• PubChem ID: 53222860
• Update Time: 2025-04-21

5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261911-57-2
• 5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid, 95%
• MFCD18317034
• DTXSID80687196
• 5-(3-FLUORO-4-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
• 5-(3-Fluoro-4-methylphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C14H12FNO3/c1-8-3-4-9(6-12(8)15)10-5-11(14(17)18)13(19-2)16-7-10/h3-7H,1-2H3,(H,17,18)
• InChI Key： GTEBRBHGCDLXOQ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 261.08012141Da
• Monoisotopic Mass: 261.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4Ų